Cas no 1642574-87-5 (tert-butyl N-2-(4-aminophenyl)cyclopropylcarbamate)

• Product Name: tert-butyl N-2-(4-aminophenyl)cyclopropylcarbamate
• CAS No: 1642574-87-5
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• MDL: MFCD31421131
• CID: 5161572
• PubChem ID: 67453707
• Update Time: 2025-06-13

tert-butyl N-2-(4-aminophenyl)cyclopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[2-(4-aminophenyl)cyclopropyl]-, 1,1-dimethylethyl ester
• tert-butyl N-2-(4-aminophenyl)cyclopropylcarbamate

• MDL： MFCD31421131
• Inchi： 1S/C14H20N2O2/c1-14(2,3)18-13(17)16-12-8-11(12)9-4-6-10(15)7-5-9/h4-7,11-12H,8,15H2,1-3H3,(H,16,17)
• InChI Key： SUYAPBUIUDTGLR-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CC1C1=CC=C(N)C=C1

Additional information on tert-butyl N-2-(4-aminophenyl)cyclopropylcarbamate

tert-butyl N-2-(4-aminophenyl)cyclopropylcarbamate (CAS No. 1642574-87-5): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, tert-butyl N-2-(4-aminophenyl)cyclopropylcarbamate (CAS No. 1642574-87-5) has emerged as a compound of significant interest. This molecule, often abbreviated for convenience, belongs to the class of carbamate derivatives, which are widely recognized for their versatility in drug discovery and material science. Its unique structural features, including the cyclopropyl ring and tert-butyl group, contribute to its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

The 4-aminophenyl moiety in this compound is particularly noteworthy, as it is a common pharmacophore in many bioactive molecules. Researchers are increasingly exploring its potential applications in the development of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are currently hot topics in drug discovery. With the growing demand for targeted therapies and precision medicine, compounds like tert-butyl N-2-(4-aminophenyl)cyclopropylcarbamate are gaining traction in both academic and industrial settings.

One of the most frequently asked questions about this compound revolves around its synthetic routes and purification methods. Given its carbamate functionality, it can be synthesized via the reaction of cyclopropylamine derivatives with tert-butyl chloroformate, followed by careful purification using techniques like column chromatography or recrystallization. The choice of solvent and reaction conditions plays a critical role in achieving high yields and purity, which are essential for downstream applications.

Another area of interest is the compound's stability under various conditions. Studies have shown that tert-butyl N-2-(4-aminophenyl)cyclopropylcarbamate is relatively stable at room temperature but may degrade under acidic or basic conditions. This property is crucial for its storage and handling, especially in large-scale production. Researchers often recommend storing it in a cool, dry place under inert atmosphere to prolong its shelf life.

In the context of green chemistry, there is a growing emphasis on developing sustainable synthetic protocols for compounds like this. Recent advancements in catalytic methods and solvent-free reactions have opened new avenues for reducing the environmental impact of chemical synthesis. For instance, the use of biocatalysts or microwave-assisted synthesis could potentially improve the efficiency and sustainability of producing tert-butyl N-2-(4-aminophenyl)cyclopropylcarbamate.

From a regulatory perspective, it is important to note that this compound is not classified as a hazardous substance under current guidelines. However, standard laboratory safety practices, such as the use of personal protective equipment (PPE) and proper ventilation, should always be followed when handling it. This aligns with the broader industry trend toward occupational health and safety (OHS) compliance.

Looking ahead, the potential applications of tert-butyl N-2-(4-aminophenyl)cyclopropylcarbamate are vast. Its role in the synthesis of heterocyclic compounds and peptide mimetics is particularly promising. As the pharmaceutical industry continues to explore novel drug candidates, this compound is likely to remain a key player in the toolkit of synthetic chemists.

In summary, tert-butyl N-2-(4-aminophenyl)cyclopropylcarbamate (CAS No. 1642574-87-5) is a versatile and valuable compound with wide-ranging applications in drug discovery, material science, and beyond. Its unique structural features, combined with the growing demand for targeted therapies, make it a subject of ongoing research and development. By staying abreast of the latest advancements in synthetic methodologies and green chemistry, researchers can unlock even greater potential for this fascinating molecule.